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Compound of Interest

Compound Name:
4-(1H-imidazol-1-yl)-3-

methoxybenzaldehyde

Cat. No.: B1403710 Get Quote

An In-depth Technical Guide to the Safety and Handling of 4-(1H-imidazol-1-yl)-3-
methoxybenzaldehyde

Preamble: Navigating Data Scarcity for a Novel
Compound
As a specialized reagent in drug discovery and organic synthesis, 4-(1H-imidazol-1-yl)-3-
methoxybenzaldehyde exists in a space where comprehensive, harmonized safety data is not

yet publicly established. Unlike common laboratory chemicals, it lacks a dedicated CAS

number in major databases and a harmonized classification in repositories like the ECHA C&L

Inventory as of this writing. This guide is therefore constructed based on a critical evaluation of

available supplier safety data sheets (SDS), analysis of structurally similar compounds, and

foundational principles of chemical hygiene for handling aromatic aldehydes. Our core directive

is to empower researchers with a cautious, safety-first framework. Where conflicting data

exists, this guide adopts the more stringent hazard classification to ensure the highest degree

of protection.

Section 1: Chemical Identification and Physical
Characteristics
This compound is a substituted benzaldehyde, a class of molecules widely used as precursors

in pharmaceutical synthesis. The imidazole and methoxy functionalities introduce specific
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reactivity and potential biological activity, which necessitates careful handling.

Property Value / Description Source / Rationale

IUPAC Name
4-(1H-imidazol-1-yl)-3-

methoxybenzaldehyde
-

Molecular Formula C₁₁H₁₀N₂O₂ -

Molecular Weight 202.21 g/mol -

Physical State
Solid, powder/crystalline form

expected

Based on related

compounds[1]

Melting Point
Not specified. Estimated >150

°C.

The related 4-(1H-imidazol-1-

yl)benzaldehyde melts at 153-

155 °C[2]. The addition of a

methoxy group may alter this.

Solubility

Not specified. Likely soluble in

organic solvents like DMSO,

DMF, and alcohols. Limited

water solubility is expected.

General characteristic for this

class of organic molecules.

Appearance
Brown solid (for a similar

compound)[1]
-

Section 2: Hazard Assessment and GHS
Classification
The hazard profile for this specific molecule is not harmonized. One supplier SDS indicates it is

an irritant, while an SDS for a very similar molecule (lacking only the methoxy group) suggests

no GHS classification is required[1][3]. This discrepancy is critical. From a risk management

perspective, the compound must be handled as an irritant until proven otherwise. The

recommended classification below is based on the more conservative data set to ensure user

safety[3].
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GHS Classification Details

Pictogram alt text

Signal Word Warning

Hazard Statements

H315: Causes skin irritation.H319: Causes

serious eye irritation.H335: May cause

respiratory irritation.

Precautionary Statements

Prevention: P261, P264, P271, P280Response:

P302+P352, P304+P340, P305+P351+P338,

P312Storage: P403+P233, P405Disposal: P501

Causality of Hazards
Irritation: Aldehyde groups are electrophilic and can react with nucleophilic residues in

proteins and other biological macromolecules, leading to cellular stress and an inflammatory

response manifesting as irritation[4]. The aromatic and heterocyclic nature of this molecule

influences its absorption and interaction with tissues.

Respiratory Irritation: As a fine solid, airborne dust can be easily inhaled. The irritant nature

of the molecule can directly affect the mucous membranes of the respiratory tract.

Section 3: Exposure Controls and Personal
Protection
A multi-layered approach combining engineering controls and personal protective equipment

(PPE) is mandatory. The principle of "As Low As Reasonably Practicable" (ALARP) should

guide all handling procedures.

Engineering Controls
Primary Control: All manipulations of the solid compound and its concentrated solutions must

be performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.
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Ventilation: The laboratory should have adequate general ventilation to dilute fugitive

emissions.

Personal Protective Equipment (PPE)
PPE Type Specification & Rationale

Eye/Face Protection

ANSI Z87.1-compliant safety glasses with side

shields are the minimum requirement. A full-face

shield should be worn over safety glasses when

handling larger quantities (>1 g) or when there

is a significant risk of splashing.

Skin Protection

Lab Coat: A flame-resistant lab coat should be

worn and kept fully buttoned.Gloves: Nitrile or

butyl rubber gloves are recommended. Avoid

latex gloves due to poor chemical resistance to

many organic compounds[4]. Gloves should be

inspected before use and changed immediately

if contamination is suspected. Double-gloving is

prudent for extended manipulations.

Respiratory Protection

Under normal conditions of use within a

chemical fume hood, no respiratory protection is

required[1][3]. If engineering controls fail or for

emergency response, a NIOSH-approved

respirator with an organic vapor/particulate filter

(P100) is necessary.

Section 4: Safe Laboratory Handling and Storage
Protocol
Adherence to a strict, step-by-step protocol is the foundation of safe handling.

Experimental Workflow Diagram
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Preparation & Weighing

Experimental Use

Cleanup & Disposal

Receive & Verify Chemical

Store in Cool, Dry,
Well-Ventilated Area

Don PPE:
Lab Coat, Goggles, Gloves

Work Inside Certified
Chemical Fume Hood

Weigh Solid Using
Disposable Weigh Paper

Prepare Solution:
Add Solid to Solvent Slowly

Transfer

Perform Reaction Under
Inert Atmosphere (if needed)

Quench Reaction Safely

Decontaminate Glassware
& Work Surfaces

Segregate Waste:
Solid vs. Liquid Organic

Dispose in Labeled,
Approved Waste Container

Doff PPE & Wash Hands

Click to download full resolution via product page

Caption: Safe handling workflow for 4-(1H-imidazol-1-yl)-3-methoxybenzaldehyde.
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Step-by-Step Handling Protocol
Preparation: Before retrieving the chemical, ensure the fume hood is operational and the

workspace is clear. Prepare all necessary solvents, glassware, and waste containers.

Don PPE: Put on all required PPE as specified in Section 3.2.

Weighing:

Place a tared weigh boat or glassine paper on the analytical balance inside the fume

hood.

Carefully transfer the desired amount of the solid compound using a clean spatula. Avoid

creating airborne dust.

Close the primary container immediately after dispensing.

Solution Preparation:

Place the destination flask containing the solvent in the fume hood.

Carefully add the weighed solid to the solvent.

Stir or sonicate as needed to dissolve. If heating is required, use a controlled heating

mantle and condenser.

Storage: Store the compound in its original, tightly sealed container in a cool, dry, and dark

location. It should be stored away from strong oxidizing agents, strong bases, and strong

reducing agents[1][5].

Section 5: Emergency Procedures
Rapid and correct response to an exposure or spill is critical.
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Emergency Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Remove contact lenses if present and

easy to do. Seek immediate medical

attention[3].

Skin Contact

Remove all contaminated clothing. Immediately

wash the affected area with plenty of soap and

water for at least 15 minutes. If irritation

develops or persists, seek medical attention[3].

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If the

person feels unwell or breathing is difficult, call a

poison center or doctor[3].

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water. Seek immediate medical

attention[3].

Accidental Release

Evacuate the area. Wearing full PPE, cover the

spill with an inert absorbent material like

vermiculite or sand. Sweep up the material,

place it into a suitable, labeled container for

chemical waste, and decontaminate the area[3].

Fire

Use carbon dioxide, dry chemical powder, or

alcohol-resistant foam. In a fire, toxic fumes

(carbon monoxide, carbon dioxide, nitrogen

oxides) may be produced. Firefighters should

wear self-contained breathing apparatus

(SCBA)[3][5].

Section 6: Waste Disposal
All waste containing this compound, whether solid or in solution, must be treated as hazardous

chemical waste.
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Solid Waste: Contaminated weigh papers, gloves, and absorbent materials should be placed

in a sealed bag and then into a designated solid chemical waste container.

Liquid Waste: Unused solutions and reaction mixtures should be collected in a labeled,

sealed container for non-halogenated organic waste.

Disposal: All waste must be disposed of through your institution's environmental health and

safety (EHS) office, following all local and national regulations.

Section 7: Toxicological Profile
The toxicological properties of 4-(1H-imidazol-1-yl)-3-methoxybenzaldehyde have not been

fully investigated. The available data is limited and should be interpreted with caution. The

compound should always be handled as if it were potentially toxic.

Acute Toxicity: One supplier SDS for a similar compound reports an oral LD50 in rats of

3,300 mg/kg and a dermal LD50 in rabbits of >5,010 mg/kg[3]. This suggests low acute

toxicity via these routes, but this data is not for the exact molecule and has not been

independently verified.

Carcinogenicity/Mutagenicity: No data is available. There is no listing by IARC, NTP, or

OSHA for this compound or its close analogs.

Given the data gaps, researchers must avoid all direct contact and minimize exposure to the

lowest possible levels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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